Cas no 1974402-38-4 (3-(4-phenyl-1H-1,2,3-triazol-1-yl)piperidine-2,6-dione)

• Product Name: 3-(4-phenyl-1H-1,2,3-triazol-1-yl)piperidine-2,6-dione
• CAS No: 1974402-38-4
• MF: C₁₃H₁₂N₄O₂
• MW: 256.25998210907
• CID: 5672696
• PubChem ID: 132542941
• Update Time: 2025-06-14

3-(4-phenyl-1H-1,2,3-triazol-1-yl)piperidine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• J3.598.006G
• 1974402-38-4
• EN300-26682821
• 3-(4-Phenyl-1H-1,2,3-triazole-1-yl)piperidine-2,6-dione
• SCHEMBL20812657
• 3-(4-phenyl-1H-1,2,3-triazol-1-yl)piperidine-2,6-dione

• Inchi： 1S/C13H12N4O2/c18-12-7-6-11(13(19)14-12)17-8-10(15-16-17)9-4-2-1-3-5-9/h1-5,8,11H,6-7H2,(H,14,18,19)
• InChI Key： IBWFBEDZUMLCMG-UHFFFAOYSA-N
• SMILES： O=C1C(CCC(N1)=O)N1C=C(C2C=CC=CC=2)N=N1

Computed Properties

• Exact Mass: 256.09602564g/mol
• Monoisotopic Mass: 256.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 76.9Ų

Additional information on 3-(4-phenyl-1H-1,2,3-triazol-1-yl)piperidine-2,6-dione

Research Brief on 3-(4-phenyl-1H-1,2,3-triazol-1-yl)piperidine-2,6-dione (CAS: 1974402-38-4): Recent Advances and Applications

The compound 3-(4-phenyl-1H-1,2,3-triazol-1-yl)piperidine-2,6-dione (CAS: 1974402-38-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The compound's structure, which combines a piperidine-2,6-dione core with a phenyl-1,2,3-triazole moiety, suggests its utility in targeting specific biological pathways, particularly those involved in inflammation and cancer.

Recent studies have highlighted the synthetic versatility of 1974402-38-4, with several research groups reporting efficient methods for its preparation. A notable approach involves the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, which enables the introduction of diverse substituents at the triazole ring, thereby expanding the compound's chemical space. This synthetic flexibility is crucial for structure-activity relationship (SAR) studies, allowing researchers to optimize the compound's pharmacological properties. Additionally, advancements in green chemistry have led to the development of eco-friendly synthetic routes, reducing the environmental impact of large-scale production.

In terms of biological activity, 3-(4-phenyl-1H-1,2,3-triazol-1-yl)piperidine-2,6-dione has demonstrated promising results in preclinical models. Studies have shown that this compound exhibits potent anti-inflammatory effects by modulating key signaling pathways such as NF-κB and MAPK. Furthermore, its ability to inhibit specific enzymes, including cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), underscores its potential as a multi-target therapeutic agent. Recent in vitro and in vivo experiments have also revealed its anti-proliferative activity against various cancer cell lines, suggesting its applicability in oncology.

One of the most exciting developments is the compound's potential as a proteolysis-targeting chimera (PROTAC) scaffold. Researchers have exploited the piperidine-2,6-dione moiety to design bifunctional molecules capable of degrading disease-relevant proteins. This innovative approach leverages the ubiquitin-proteasome system to achieve targeted protein degradation, offering a novel therapeutic strategy for conditions such as neurodegenerative diseases and resistant cancers. Preliminary data indicate that derivatives of 1974402-38-4 can effectively degrade proteins like BRD4 and ERα, highlighting their translational potential.

Despite these advancements, challenges remain in the clinical translation of 3-(4-phenyl-1H-1,2,3-triazol-1-yl)piperidine-2,6-dione. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further optimization and rigorous preclinical testing. However, the compound's unique chemical and biological properties make it a valuable candidate for continued investigation. Future research directions may include the development of prodrug formulations, combination therapies, and advanced delivery systems to enhance its therapeutic efficacy.

In conclusion, 1974402-38-4 represents a promising scaffold in medicinal chemistry, with diverse applications ranging from anti-inflammatory and anti-cancer therapies to targeted protein degradation. The recent progress in its synthesis and biological evaluation underscores its potential to address unmet medical needs. As research in this area continues to evolve, this compound is likely to play a pivotal role in the development of next-generation therapeutics.